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Compound of Interest

Compound Name: 3-Chloro-5-ethoxybenzaldehyde
Cat. No.: B8086495

Get Quote

\\

Operational Guide: Handling 3-Chloro-5-
ethoxybenzaldehyde
Chemical Profile & Risk Assessment

3-Chloro-5-ethoxybenzaldehyde is a halogenated aromatic aldehyde used primarily as an
intermediate in the synthesis of complex pharmaceutical scaffolds and agrochemicals.[1] Its
reactivity is defined by the electrophilic carbonyl group and the lipophilic chloro-ethoxy
substitution pattern.[2]

Physicochemical Properties
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Value
Property . Operational Implication
(Approximate/Analogous)

Halogenated organic waste

Formula CoHoCIO2 _
stream required.[1][2][3][4][5]
Calculation basis for
MW 184.62 g/mol o
stoichiometry.[2]
May exist as a supercooled
) ] ) ) ] liquid; handle with solids-
Physical State Solid (Low melting point) or Oil )
handling tools but prepare for
liquid transfer.[1][2]
B Lipophilic: Readily penetrates
Solubility DCM, EtOAc, DMSO, Alcohols ] ]
skin barriers.[2]
Must store under Inert
o ) N o Atmosphere (N2/Ar). Oxidizes
Reactivity Air-sensitive (Oxidation)

to 3-chloro-5-ethoxybenzoic

acid upon air exposure.[1][2]

GHS Hazard Identification

 Signal Word:WARNING

e H315: Causes skin irritation.[2][6][7]

e H319: Causes serious eye irritation.[2][6][7][8]

o H335: May cause respiratory irritation.[2][6][7][8]

» Sensitization Risk: Aldehydes are known sensitizers.[2] Minimizing inhalation and skin
contact is critical to prevent acquired hypersensitivity.[2]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "safety gear."[2] The lipophilic nature of this compound requires specific
barrier protection.[2]
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Activity

Hand Protection

EyelFace
Protection

Body/Respiratory

Weighing/Transfer
(Solid)

Double Nitrile (0.11
mm min).[1][2]
Change immediately if
splashed.[2][9]

Chemical Splash
Goggles. Safety
glasses are
insufficient for

powders/dust.[2]

Lab coat + N95
Respirator (if outside
hood) or Fume Hood
(Preferred).[2]

Synthesis/Solution
Handling

Laminate (Silver
Shield) or Viton
recommended for
prolonged contact.[1]
Double Nitrile
acceptable for

incidental splash only.

[2]

Chemical Splash
Goggles + Face
Shield (if >500mL

volume).[2]

Chemical-resistant
apron.[2][3] Work

strictly in Fume Hood.

Spill Cleanup

Butyl Rubber or Silver
Shield (Laminate).[1]

Full-face Respirator
(OV/P100 cartridges)

if outside ventilation.

[1](2]

Tyvek suit
recommended for
large spills (>1009).[2]

Pro-Tip: Benzyl chlorides and related benzaldehydes can permeate standard nitrile gloves in

<15 minutes if dissolved in solvents like DCM.[2] Always double glove when handling solutions.

Operational Protocols
A. Storage & Stability

o Atmosphere: Store under Nitrogen or Argon. The aldehyde proton is susceptible to

autoxidation.[2]

© 2026 BenchChem. All rights reserved.

3/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/883200
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://hourglass-intl.com/resources/gloves-chemical-resistance-chart/
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchem.ncbi.nlm.nih.gov/compound/883200
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://www.chemsrc.com/en/cas/5009-11-0_482140.html
https://pubchem.ncbi.nlm.nih.gov/compound/883200
https://pubchem.ncbi.nlm.nih.gov/compound/883200
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://pubchemlite.lcsb.uni.lu/e/compound/2168573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Temperature: Refrigerate (2—-8°C).

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may
catalyze decomposition.[2]

B. Weighing & Solubilization Workflow

o Equilibrate: Allow the container to reach room temperature before opening to prevent water
condensation (which accelerates degradation).[2]

» Environment: Weigh inside a chemical fume hood. If using a balance outside the hood, use a
closed weighing vessel (tare the vial, add solid in hood, close, weigh).

 Dissolution: Add solvent slowly. Exothermic dissolution is unlikely, but solvation in alcohols
may be slightly warm.[2]

C. Waste Disposal

» Stream:Halogenated Organic Waste. Do not mix with acid waste (potential for
polymerization) or oxidizing waste.[2]

e Quenching (Trace Residues): Rinse glassware with acetone, then wash with a dilute sodium
bisulfite (NaHSO3) solution to form the water-soluble bisulfite adduct, reducing volatility
before final cleaning.[1][2]

Emergency Response: Spill & Exposure
Spill Decision Logic

e Minor Spill (<5 g/mL): Absorb with vermiculite or spill pads.[2] Wipe area with acetone.[2]

e Major Spill (>50 g/mL): Evacuate area.[2] Ventilate. Wear Full PPE (including respiratory
protection).[2]

Exposure First Aid

o Skin: Wash with soap and water for 15 minutes.[2][6] Do not use alcohol (increases skin
absorption).[2]
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+ Eyes: Rinse with water for 15 minutes, lifting eyelids.[2][6][8] Seek medical attention
immediately.

¢ Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).[2]

Visual Workflow: Safe Handling Logic

The following diagram outlines the decision process for handling 3-Chloro-5-
ethoxybenzaldehyde to ensure containment and purity.

Start: Handling 3-Chloro-5-ethoxybenzaldehyde

Check Physical State

Solid Oil/Liquid

Solution / Oil Handling

Weigh in Fume Hood
(Avoid Dust Generation)

l

Transfer via Syringe/Cannula
(Inert Atmosphere)

Transfer to Reaction Vessel
(Use Powder Funnel)

Dissolve in Anhydrous Solvent
(DCM / THF)

Purge Headspace with N2/Ar
(Prevent Oxidation)

Seal & Store @ 2-8°C
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Click to download full resolution via product page
Figure 1: Decision tree for maintaining chemical integrity and safety during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-chloro-5-ethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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